Cas no 2728-88-3 (1-(4-fluorophenyl)hexan-1-amine)

• Product Name: 1-(4-fluorophenyl)hexan-1-amine
• CAS No: 2728-88-3
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• MDL: MFCD11194783
• CID: 5214142
• PubChem ID: 43125355
• Update Time: 2026-03-06

1-(4-fluorophenyl)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-α-pentyl-
• 1-(4-fluorophenyl)hexan-1-amine

• MDL： MFCD11194783
• Inchi： 1S/C12H18FN/c1-2-3-4-5-12(14)10-6-8-11(13)9-7-10/h6-9,12H,2-5,14H2,1H3
• InChI Key： UNFJYYGKZGWSCG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(N)CCCCC

Additional information on 1-(4-fluorophenyl)hexan-1-amine

Research Briefing on 1-(4-fluorophenyl)hexan-1-amine (CAS: 2728-88-3) in Chemical Biology and Pharmaceutical Applications

1-(4-fluorophenyl)hexan-1-amine (CAS: 2728-88-3) is a fluorinated amine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This compound, characterized by a hexyl chain terminated with a 4-fluorophenyl group and an amine functionality, exhibits unique physicochemical properties that make it suitable for various applications, including as an intermediate in the synthesis of bioactive molecules and as a ligand in medicinal chemistry.

Recent studies have explored the synthetic pathways and pharmacological potential of 1-(4-fluorophenyl)hexan-1-amine. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel serotonin receptor modulators. The study demonstrated that the fluorophenyl moiety enhances binding affinity to specific receptor subtypes, while the hexyl chain contributes to improved membrane permeability. These findings suggest that 1-(4-fluorophenyl)hexan-1-amine could serve as a valuable scaffold for designing central nervous system (CNS)-targeted therapeutics.

In addition to its pharmacological applications, 1-(4-fluorophenyl)hexan-1-amine has been investigated for its utility in chemical biology. A 2024 study published in ACS Chemical Biology utilized this compound as a fluorescent probe to study protein-ligand interactions. The researchers modified the amine group with a fluorophore, enabling real-time visualization of binding events in live cells. This approach provided insights into the dynamics of ligand-receptor interactions, paving the way for new high-throughput screening methodologies.

The safety and toxicological profile of 1-(4-fluorophenyl)hexan-1-amine has also been a focus of recent research. A preclinical study conducted in 2023 evaluated its acute and subchronic toxicity in rodent models. The results indicated a favorable safety profile at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to assess long-term toxicity and potential off-target effects, particularly in the context of chronic administration.

Looking ahead, the versatility of 1-(4-fluorophenyl)hexan-1-amine positions it as a promising candidate for diverse applications in drug discovery and chemical biology. Ongoing research is exploring its potential in the development of novel antidepressants, anxiolytics, and neurodegenerative disease therapeutics. Furthermore, its utility as a molecular probe continues to expand, with recent efforts focusing on its incorporation into activity-based protein profiling (ABPP) platforms. As the field advances, this compound is likely to play an increasingly important role in bridging chemical synthesis with biological applications.